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Technical Data Summary

Get Quote

The table below consolidates the key quantitative data for Zafirlukast-13C d6 and its closely related analogs

from the search results.

Property Zafirlukast-13C d6 Zafirlukast-d7 Unlabeled Zafirlukast

Molecular C3013CH27D6N306S [1] Cs1H26D7N306S [3] [2] [4] C31H33N306S [2] [5]

Formula [2]

Molecular 582.70 g/mol [1], 582.71 582.72 g/mol [3] [4], 582.73  575.68 g/mol [5], 575.69

Weight g/mol [2] g/mol [2] g/mol [2]

CAS Number Information missing in 1217174-18-9 [3] [2] [4] 107753-78-6 [2] [5] [4]
search results

Catalog AR-Z01006 [6], Z-127 [2] AR-Z01001 [6], DVE0O01776  AR-Z01000 (from

Numbers [3], PASTI 087570 [4] Pharmaffiliates, implied)

[4]
Primary Internal Standard for LC- Internal Standard for LC- Active Pharmaceutical
Application MS/MS [1] MS/MS [3] Ingredient [5]
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Experimental Protocol Overview

While the search results do not contain a specific step-by-step experimental protocol for using Zafirlukast-

13C d6, they outline the critical principles and applications that guide its use in research.

e Core Analytical Application: Zafirlukast-13C d6 is primarily used as an internal standard (IS) in
Liquid Chromatography-Mass Spectrometry (LC-MS) for the precise quantification of the parent
drug, Zafirlukast, in biological samples [3] [1]. The fundamental workflow involves:

o Sample Preparation: Adding a known, precise amount of the isotopically labeled internal
standard (Zafirlukast-13C d6) to the biological sample (e.g., plasma, serum) at the beginning of
the extraction process.

o Co-elution: The labeled standard and the native drug have nearly identical chemical
properties, causing them to co-elute during the liquid chromatography (LC) separation step.

o Mass Differentiation: The mass spectrometer (MS) easily differentiates the two based on their
mass difference. The consistent ratio of the native drug's signal to the internal standard's signal
across samples allows for highly accurate quantification, correcting for variations in sample
extraction and instrument analysis [7].

¢ Use in Metabolic and Pathway Studies: Stable isotope-labeled compounds like Zafirlukast-13C d6
are pivotal in metabolomics and flux analysis. They help researchers track how drugs are
metabolized and understand the dynamics of biochemical pathways by tracing the incorporation of
heavy atoms into metabolic products [7].

¢ Recent Research Context: A recent study investigated the anti-tumor mechanisms of unlabeled
Zafirlukast. The research demonstrated that Zafirlukast can suppress tumor growth in mice by
modulating key oncogenic signaling pathways, including Jagged-1/Notch-1/Hes-1 and Wnt-4/3-
catenin, and by reducing pro-inflammatory cytokines and angiogenic factors [8]. This highlights the
potential therapeutic areas where the labeled compound could be used to study Zafirlukast's
pharmacokinetics and metabolism.

The following diagram illustrates the core experimental workflow for using a stable isotope-labeled internal

standard in quantitative bioanalysis.
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Experimental workflow for LC-MS bioanalysis using a stable isotope-labeled internal standard.

Key Signaling Pathways of Zafirlukast

Understanding the biological pathways that Zafirlukast modulates is crucial for contextualizing research. A

2025 study elucidated its anti-tumor mechanisms by targeting specific signaling pathways [8].
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Mechanism of Zafirlukast in targeting oncogenic signaling pathways, based on preclinical research.

Research Applications & Significance

The use of Zafirlukast-13C d6 is critical in pharmaceutical and clinical research for several reasons:
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e Ensuring Data Accuracy: It corrects for matrix effects and procedural losses, which is a requirement
for generating reliable data in drug development and regulatory submissions [6] [7].

¢ Facilitating Advanced Studies: It enables sophisticated research into the drug's pharmacokinetics,
metabolic profile, and biodistribution [3] [1].

e Supporting Therapeutic Discovery: The recent findings on Zafirlukast's anti-tumor properties [8]
underscore the importance of having reliable analytical tools like Zafirlukast-13C d6 to support future
investigations into its new therapeutic applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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